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Compound of Interest

Compound Name: 5-Methoxy-2-methylphenol

Cat. No.: B1589295 Get Quote

For Immediate Release: A Senior Application Scientist's In-depth Guide

This document provides a detailed technical overview of 5-Methoxy-2-methylphenol (CAS

No. 20734-74-1), a substituted phenol of interest to researchers and professionals in drug

development and chemical synthesis. This guide delineates its chemical identity, structural

characteristics, and critical safety protocols, offering a foundational resource for its application

in a laboratory setting.

Section 1: Chemical Identity and Molecular
Structure
5-Methoxy-2-methylphenol is an aromatic organic compound featuring both a hydroxyl and a

methoxy group attached to a toluene backbone. Understanding its precise identity is crucial for

experimental design and interpretation.

Nomenclature and Identification
The compound is identified by several synonyms, reflecting different systematic naming

conventions. Its unique CAS Registry Number is the most reliable identifier.

Systematic IUPAC Name: 5-methoxy-2-methylphenol[1]

CAS Registry Number: 20734-74-1[1]
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Molecular Formula: C₈H₁₀O₂[1][2]

Molecular Weight: 138.16 g/mol [1][2]

A comprehensive list of synonyms and identifiers is provided in the table below for cross-

referencing purposes.

Table 1: Synonyms and Identifiers for 5-Methoxy-2-methylphenol

Identifier Type Value

CAS Number 20734-74-1

IUPAC Name 5-methoxy-2-methylphenol

Other Synonyms Phenol, 5-methoxy-2-methyl-[1]

o-Cresol, 5-methoxy-[1]

3-Methoxy-6-methylphenol[1]

2-Hydroxy-4-methoxy-1-methylbenzene[1]

InChI
InChI=1S/C8H10O2/c1-6-3-4-7(10-2)5-8(6)9/h3-

5,9H,1-2H3[1][2]

InChIKey QXIOWYFFTWXSHE-UHFFFAOYSA-N[1][2]

SMILES CC1=C(C=C(C=C1)OC)O[1][2]

EC Number 959-899-1[1]

FDA UNII GF9UJ4G65C[1]

Structural Representation
The molecular structure dictates the compound's chemical reactivity and physical properties.

The arrangement of the methyl, hydroxyl, and methoxy groups on the benzene ring influences

its electronic and steric characteristics.

Caption: Molecular Structure of 5-Methoxy-2-methylphenol
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Section 2: Physicochemical Properties
While extensive experimental data for 5-Methoxy-2-methylphenol is not as widely published

as for its isomers, computational and predicted properties provide valuable insights for handling

and experimental planning.

Table 2: Computed Physicochemical Properties

Property Value Source

Molecular Weight 138.16 g/mol PubChem[1]

XLogP3 2.1 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 2 PubChem

Exact Mass 138.068079557 Da PubChem[1]

Topological Polar Surface Area 29.5 Å² PubChem[1]

Note: These properties are computationally derived and should be used as estimates.

Section 3: Applications in Research and
Development
Substituted phenols are a critical class of intermediates in organic synthesis. While specific,

large-scale applications for 5-Methoxy-2-methylphenol are not broadly documented, its

structural motifs are present in various biologically active molecules. Its isomeric counterpart, 2-

Methoxy-5-methylphenol (Isocreosol), is noted for its use as an intermediate for

pharmaceuticals.[3][4] This suggests that 5-Methoxy-2-methylphenol holds potential as a

building block in medicinal chemistry and materials science.

Potential research applications include:
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Scaffold for Drug Discovery: The phenol and methoxy groups offer reactive sites for

derivatization, enabling the synthesis of libraries of compounds for screening against

biological targets. The overall structure can serve as a fragment for fragment-based drug

design.

Synthesis of Complex Molecules: It can act as a precursor for more complex molecular

architectures, including natural product analogs and novel therapeutic agents.

Antioxidant Research: Phenolic compounds are well-known for their antioxidant properties.

Research could explore the radical-scavenging capabilities of 5-Methoxy-2-methylphenol
and its derivatives.

Section 4: Safety, Handling, and Hazard
Management
Adherence to strict safety protocols is mandatory when handling 5-Methoxy-2-methylphenol.
The compound is classified as hazardous under the Globally Harmonized System (GHS).

GHS Hazard Classification
Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1]

Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1]

Specific Target Organ Toxicity, Single Exposure (Category 3): H335 - May cause respiratory

irritation.[1]

Table 3: GHS Hazard Information
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute toxicity,

oral
4 GHS07 Warning

H302: Harmful if

swallowed

Skin

corrosion/irritatio

n

2 GHS07 Warning
H315: Causes

skin irritation

Serious eye

damage/eye

irritation

2A GHS07 Warning

H319: Causes

serious eye

irritation

Specific target

organ toxicity —

single exposure

3 GHS07 Warning

H335: May

cause respiratory

irritation

Recommended Handling and Personal Protective
Equipment (PPE)
A systematic approach to safety is essential to minimize exposure and risk. The following

workflow outlines the necessary precautions.
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Preparation

Personal Protective Equipment (PPE)

Handling Protocol

Emergency Procedures

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Wear Nitrile Gloves

Wear Safety Goggles / Face Shield

Wear Lab Coat

Handle in a Fume Hood

Avoid Inhalation of Dust/Vapors Avoid Skin and Eye Contact

Wash Hands Thoroughly After Handling

Eye Contact: Rinse with water for 15 mins

Skin Contact: Wash with soap and water

Inhalation: Move to fresh air

Ingestion: Seek immediate medical attention

Click to download full resolution via product page

Caption: Recommended Safety Workflow for Handling 5-Methoxy-2-methylphenol
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First-Aid Measures
In case of skin contact: Wash off immediately with plenty of water for at least 15 minutes. If

skin irritation persists, consult a physician.[5]

In case of eye contact: Rinse immediately with plenty of water, including under the eyelids,

for at least 15 minutes. Seek medical attention.[5]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. If

symptoms occur, seek medical attention.[5]

If swallowed: Call a poison control center or doctor immediately if you feel unwell.[5]

Always consult the material's specific Safety Data Sheet (SDS) before use for complete and

detailed safety information.

Section 5: Conclusion
5-Methoxy-2-methylphenol is a valuable chemical intermediate with significant potential for

application in drug discovery and chemical synthesis. Its well-defined structure and reactive

functional groups make it an attractive starting material for creating novel molecules. A

thorough understanding of its chemical identity, coupled with stringent adherence to safety and

handling protocols, is paramount for its effective and safe utilization in a research and

development environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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